2-oxo-N'-phenylpropanehydrazonamide

• Molecular Formula: C9H11N3O
• Molecular Weight: 177.20 g/mol
• IUPAC Name: N'-anilino-2-oxopropanimidamide
• InChI: InChI=1S/C9H11N3O/c1-7(13)9(10)12-11-8-5-3-2-4-6-8/h2-6,11H,1H3,(H2,10,12)
• InChI Key: WFBLARNTYZWANF-UHFFFAOYSA-N
• Isomeric SMILES: CC(=O)/C(=N/NC1=CC=CC=C1)/N
• Canonical SMILES: CC(=O)C(=NNC1=CC=CC=C1)N

Description

2-oxo-N'-phenylpropanehydrazonamide is a hydrazonamide derivative characterized by a central propane backbone with an oxo group at position 2 and substituted phenyl groups at the hydrazone nitrogen atoms. Its molecular formula is C₁₅H₁₅N₃O, and it serves as a versatile intermediate in synthesizing heterocyclic compounds, including triazoles, thiazoles, and isoxazoles . The compound is synthesized via condensation of 1-arylhydrazono-1-chloroacetone with 1-naphthylamine in ethanol, catalyzed by triethylamine (TEA), yielding 62% after recrystallization . Its structural flexibility allows for derivatization, enabling applications in medicinal chemistry, particularly in cytotoxic and antibacterial agent development .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-oxo-N’-phenylpropanehydrazonamide typically involves the reaction of phenylhydrazine with an appropriate α-keto acid or its derivative. One common method is the reaction of phenylhydrazine with pyruvic acid under acidic conditions to yield the desired product. The reaction can be represented as follows:

$$\text{C}_6\text{H}_5\text{NHNH}_2 + \text{CH}_3\text{COCOOH} \rightarrow \text{C}_6\text{H}_5\text{NHN=CHCOCH}_3 + \text{H}_2\text{O}$$C6​H5​NHNH2​+CH3​COCOOH→C6​H5​NHN=CHCOCH3​+H2​O

Industrial Production Methods

Industrial production of 2-oxo-N’-phenylpropanehydrazonamide may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

2-oxo-N’-phenylpropanehydrazonamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the keto group to a hydroxyl group.

Substitution: The phenyl group can undergo electrophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used.

Substitution: Electrophilic substitution reactions may involve reagents like bromine (Br2) or nitric acid (HNO3).

Major Products

Oxidation: Formation of phenylhydrazone derivatives.

Reduction: Formation of 2-hydroxy-N’-phenylpropanehydrazonamide.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

2-oxo-N’-phenylpropanehydrazonamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as an intermediate in the preparation of other compounds.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and as a precursor in the synthesis of various industrial products.

Mechanism of Action

The mechanism of action of 2-oxo-N’-phenylpropanehydrazonamide involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting certain enzymes or interfering with cellular processes. For example, it may inhibit the activity of enzymes involved in cell proliferation, leading to potential anticancer effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Derivatives

(a) 2-oxo-N-phenylpropanamide

• Molecular Formula: C₉H₉NO₂
• Key Differences : Lacks the hydrazone moiety, replaced by a direct amide bond.
• Properties: Simpler structure with lower molecular weight (163.176 g/mol vs. 253.30 g/mol).

(b) 2-oxo-N'-phenylpropanehydrazonoyl chloride

• Synthesis : Prepared via chlorination of the parent hydrazonamide.
• Reactivity: Highly reactive electrophile, used to synthesize aminopyrazole derivatives (e.g., compound 4a) when reacted with 2-cyano-N-(thiazol-2-yl)acetamide .
• Applications : Key precursor for heterocyclic compounds with antibacterial activity, targeting FabI/FabK enzymes .

(c) 2-oxo-N-phenylpropanehydrazonoyl cyanide

• Synthesis : Derived from hydrazonamide via cyanide substitution.
• Applications : Intermediate in synthesizing isoxazole-Schiff base hybrids with antiproliferative activity against lung cancer cells (IC₅₀ values under evaluation) .

(d) N-(Naphthalen-1-yl)-2-oxo-N’-phenylpropanehydrazonamide (2a)

• Structural Modification : Incorporates a naphthyl group instead of a second phenyl ring.
• Synthesis : Similar to the parent compound but substitutes 1-naphthylamine for aniline.
• Activity : Demonstrates cytotoxic effects in cancer cell lines, though specific IC₅₀ data are pending .

(e) Selenium Analogs

• Synthesis : Generated by reacting hydrazonamide derivatives with Woollins’ reagent (selenium-based).
• Applications: Potential enhanced bioactivity due to selenium’s redox-active properties; under investigation for antimicrobial and anticancer uses .

Comparative Analysis Table

Compound Name	Molecular Formula	Synthesis Method	Key Properties	Biological Activity	References
2-oxo-N'-phenylpropanehydrazonamide	C₁₅H₁₅N₃O	Condensation of chloroacetone with aniline/naphthylamine	Melting point: ~160–165°C (est.), high derivatization potential	Cytotoxic, antibacterial lead
2-oxo-N-phenylpropanamide	C₉H₉NO₂	Direct amidation of phenylamine	Lower reactivity, stable crystalline form	Synthetic intermediate
2-oxo-N'-phenylpropanehydrazonoyl chloride	C₁₅H₁₄ClN₃O	Chlorination of parent hydrazonamide	Electrophilic, reacts with nucleophiles	Precursor for antibacterial agents
2-oxo-N-phenylpropanehydrazonoyl cyanide	C₁₅H₁₄N₄O	Cyanide substitution	High reactivity for cyclization	Antiproliferative (lung cancer)
N-(Naphthalen-1-yl) derivative (2a)	C₁₉H₁₇N₃O	Substitution with 1-naphthylamine	Enhanced lipophilicity	Cytotoxic (mechanism under study)

Reactivity and Functionalization Trends

• Hydrazonamides vs. Amides : The N–N bond in hydrazonamides confers greater reactivity, enabling cyclization (e.g., thiazole, triazole formation) compared to simple amides .
• Substituent Effects: Phenyl vs. Halides/Cyanides: Electrophilic substituents (Cl, CN) enhance utility in heterocyclic synthesis, while selenium analogs introduce redox activity .